![molecular formula C11H13N3OS B1493312 (6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine CAS No. 2097959-89-0](/img/structure/B1493312.png)
(6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine
Overview
Description
(6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine (6-TDPO) is an organic compound with a structure of a thiophene ring and a pyrazolone ring, which is linked by a methanamine group. It is an important research compound in organic chemistry, as it is a versatile building block for the synthesis of a variety of compounds with potential applications in medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
Photoluminescent Materials
The thiophene moiety within the compound’s structure suggests potential use in photoluminescent materials . Similar heteroleptic copper (I) complexes have been synthesized using related ligands and have demonstrated photoluminescence . These materials can be used in organic light-emitting devices (OLEDs) and light-emitting electrochemical cells (LECs), offering a promising alternative to heavy metal-based phosphorescent materials.
Medicinal Chemistry
Thiophene derivatives are known for their wide range of therapeutic properties. They have been utilized in medicinal chemistry for their anti-inflammatory, anti-psychotic, anti-arrhythmic, and anti-cancer activities . The compound could be investigated for similar pharmacological activities, potentially leading to the development of new therapeutic agents.
Antioxidant Agents
Compounds containing thiophene units have been explored for their antioxidant properties. The presence of the thiophene in the compound could imply its use as an antioxidant agent, which is crucial in combating oxidative stress-related diseases .
Anti-inflammatory Drugs
The anti-inflammatory properties of thiophene derivatives make them candidates for the development of anti-inflammatory drugs. Research into similar compounds has shown potential in this field, suggesting that the compound could be synthesized and tested for such activities .
Material Science
In material science, thiophene and its derivatives have been used to create polymers and small molecules with conductive properties. The compound could be explored for its electrical conductivity and used in the development of new materials for electronics .
Cancer Research
Thiophene derivatives have been assessed for their cytotoxic effects against cancer cells. The compound could be synthesized and its efficacy against various cancer cell lines could be evaluated, potentially contributing to cancer treatment research .
properties
IUPAC Name |
(6-thiophen-2-yl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c12-5-8-4-9-7-15-10(6-14(9)13-8)11-2-1-3-16-11/h1-4,10H,5-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMLFMQLVXMMRIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC(=NN21)CN)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-(thiophen-2-yl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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